6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide

• IUPAC Name: 6-bromo-2,3-dihydro-1-benzothiophene 1,1-dioxide
• InChI: InChI=1S/C8H7BrO2S/c9-7-2-1-6-3-4-12(10,11)8(6)5-7/h1-2,5H,3-4H2
• InChI Key: FUHDZKNBAPRMHD-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)C2=C1C=CC(=C2)Br
• Molecular Formula: C8H7BrO2S
• Molecular Weight: 247.11 g/mol
• CAS RN: 61942-64-1

Description

6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide is a chemical compound that has been extensively studied for its potential therapeutic applications. The 2,3-dihydro-benzo[b]thiophene 1,1-dioxides and derivative motifs are widely distributed with significant applications in many biologically active compounds.

Synthesis Analysis

The synthesis of chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides was successfully developed via Rh-catalyzed hydrogenation. This process affords various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities.

Chemical Reactions Analysis

The Rh-catalyzed asymmetric hydrogenation of prochiral substituted benzo[b]thiophene 1,1-dioxides was successfully developed. This reaction proceeded smoothly in the presence of 0.02 mol% (S/C = 5000) catalyst loading.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

• Tandem Dimerization and Ring-Opening

  Research demonstrates the utility of substituted 3-bromothiophene 1,1-dioxides in chemical synthesis. Stirring these compounds with basic alumina leads to the formation of dihydrobenzo[b]thiophene 1,1-dioxides and, upon further processing, trisubstituted benzenes. These findings are significant for the synthesis of complex organic molecules, with X-ray crystallography used for structural determination (Gronowitz et al., 1991).

• Synthesis of Novel Compounds

  The reduction and subsequent photolysis of 6-amino-2,3-dihydrobenzo[b]thiophene 1,1-dioxide have been used to synthesize novel compounds like 2,3-dihydro-8H-thieno[2,3-d]azepines and 1,2,3,4-tetrahydro-1H-3-benzazepines. Such processes illustrate the potential of 6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide derivatives in creating unique chemical structures (Daly et al., 1988).

Advanced Organic Chemistry and Catalysis

• Enantioselective Hydroarylation

  A study in 2021 revealed an efficient protocol for asymmetric hydroarylation and hydroalkenylation of benzo[b]thiophene 1,1-dioxides using organoboranes. This research is crucial for the synthesis of chiral molecules, a key aspect of medicinal chemistry and catalyst design (Hu et al., 2021).

• Nickel-Catalyzed Asymmetric Hydrogenation

  The use of nickel as a catalyst for the asymmetric hydrogenation of cyclic alkenyl sulfones, including 3-substituted benzo[b]thiophene 1,1-dioxides, demonstrates the chemical's role in developing environmentally friendly and cost-effective catalytic processes. This research contributes to the field of green chemistry and sustainable industrial practices (Liu et al., 2021).

Mechanism of Action

Target of Action

It’s known that the compound and its derivatives have significant applications in many biologically active compounds . For instance, they are used in the inhibitor of tumour necrosis factor-α converting enzyme (TACE), antidiabetics, and HIF-2a inhibitors .

Mode of Action

The mode of action of 6-Bromo-2,3-dihydrobenzo[b]thiophene 1,1-dioxide involves Rh-catalyzed asymmetric hydrogenation of prochiral substituted benzo[b]thiophene 1,1-dioxides . This process affords various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities . The possible hydrogen-bonding interaction between the substrate and the ligand may play an important role in achieving high reactivity and excellent enantioselectivity .

Biochemical Pathways

The compound is known to be involved in the asymmetric hydrogenation of prochiral unsaturated heterocyclic compounds , which is a powerful and important method to synthesize chiral heterocyclic compounds .

Result of Action

The result of the action of this compound is the production of various chiral 2,3-dihydrobenzo[b]thiophene 1,1-dioxides with high yields and excellent enantioselectivities . These compounds have significant applications in many biologically active compounds .

Future Directions

The development of highly efficient asymmetric synthetic methodologies to construct these compounds still remains very challenging. It is extremely necessary to develop highly efficient asymmetric catalytic systems to prepare chiral 2,3-dihydro-benzo[b]thiophene 1,1-dioxides and their derivatives.